2-(4-Cyclopropyl-pyrimidin-2-YL)-ethylamine
Overview
Description
“Cyclopropyl(pyrimidin-2-yl)methanol” is a chemical compound with the CAS number 1339040-34-4 . It has a molecular weight of 150.18 and a molecular formula of C8H10N2O .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not well-documented. The storage conditions and boiling point are not specified .Scientific Research Applications
Pyrimidine Core Applications
The pyranopyrimidine core, including structures related to 2-(4-Cyclopropyl-pyrimidin-2-YL)-ethylamine, is crucial in the medicinal and pharmaceutical industries due to its extensive synthetic applications and bioavailability. 5H-pyrano[2,3-d]pyrimidine scaffolds, in particular, show a broad range of applicability. They have been intensively investigated for various uses, including the synthesis of substituted 4-aryl-octahydropyrano/hexahydrofuro[2,3-d]pyrimidin-2-one (thiones) and 5-aryl-substituted pyrano[2,3-d]pyrimidindione (2-thiones) derivatives. These processes often employ hybrid catalysts such as organocatalysts, metal catalysts, ionic liquid catalysts, and nanocatalysts to enhance the synthesis of these compounds, highlighting the compound's relevance in catalyst-driven synthetic pathways (Parmar, Vala, & Patel, 2023).
Importance in Ethylene Action Inhibition
Compounds like 1-methylcyclopropene, though not the same as 2-(4-Cyclopropyl-pyrimidin-2-YL)-ethylamine, share the cyclopropyl group and have been extensively studied for their effects on fruits and vegetables. They act as inhibitors of ethylene perception, significantly impacting the ripening and senescence processes in horticultural products. This chemical has seen rapid adoption in various industries, especially in maintaining the quality of apples and potentially other fruits and vegetables. The compound's ability to inhibit ethylene action opens up possibilities for extending the shelf life and maintaining the quality of perishable goods, which may relate to similar effects or applications of 2-(4-Cyclopropyl-pyrimidin-2-YL)-ethylamine in similar contexts (Watkins, 2006).
Future Directions
properties
IUPAC Name |
2-(4-cyclopropylpyrimidin-2-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3/c10-5-3-9-11-6-4-8(12-9)7-1-2-7/h4,6-7H,1-3,5,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPNHKOSKKKEJDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NC=C2)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Cyclopropyl-pyrimidin-2-YL)-ethylamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(4-chlorophenyl)methyl]-9-(2,4-dimethoxyphenyl)-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2557611.png)
![3-Methyl-1-(propan-2-ylamino)-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B2557613.png)
![1-[4-(4-fluorophenyl)piperazin-1-yl]-2-(2-methyl-1H-indol-3-yl)ethane-1,2-dione](/img/structure/B2557616.png)
![3-(1-(4-morpholinobenzoyl)piperidin-4-yl)pyrido[2,3-d]pyrimidin-4(3H)-one](/img/structure/B2557624.png)
![1-(Benzo[d]thiazol-2-yl)ethyl 4-(pyrrolidin-1-ylsulfonyl)benzoate](/img/structure/B2557629.png)
